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Compound of Interest |

Compound Name: Diisobutylphosphite
CAS No.: 1189-24-8
Cat. No.: B049222
- 7

Executive Summary

Diisobutyl phosphite (DIBP) is a versatile organophosphorus reagent widely utilized in the
synthesis of phosphoramidates, bisphosphorothioates, and aminoethylphosphonates for drug
development. While structurally simple, its handling requires rigorous adherence to safety
protocols due to its moisture sensitivity, irritant properties, and potential to release toxic
byproducts (phosphine oxides) under thermal stress.

This guide moves beyond standard MSDS reporting to provide a field-validated technical
framework for researchers. It focuses on the Atherton-Todd reaction, a primary application of
DIBP, delineating the mechanistic safety controls required to prevent runaway exotherms and
exposure to hazardous intermediates.

Chemical Profile & Physical Properties[1][2][3][4][5]

Identity: Diisobutyl Phosphite Synonyms: Phosphorous acid diisobutyl ester; Diisobutyl
phosphonate CAS Number: 1189-24-8 Molecular Formula: CsH1903P[1]
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Property Value Technical Note
Molecular Weight 194.21 g/mol
Physical State Clear, colorless liquid Viscosity similar to water.

High boiling point requires
Boiling Point 138 °C @ 55 mmHg vacuum distillation for

purification.

Treat as Combustible (Class
[1IB). Analog Diethyl Phosphite

Flash Point Data Not Available* o
has FP of 90°C; DIBP is likely
>93°C.

Density 0.98 g/mL Slightly less dense than water.
Reacts slowly to form

Solubility Hydrolyzes in water phosphorous acid and
isobutanol.
Low volatility reduces

Vapor Pressure Low (<1 mmHg @ 20°C) inhalation risk at RT, but

aerosols are hazardous.

Hazard Identification & Toxicology (GHS
Classification)

Signal Word:WARNING

Primary Hazards

o Skin Corrosion/Irritation (Category 2): Causes moderate to severe skin irritation upon
contact. The lipophilic nature of the isobutyl chains facilitates dermal absorption.

o Serious Eye Damage/Irritation (Category 2A): Direct contact causes severe irritation and
potential corneal damage if not rinsed immediately.

» Specific Target Organ Toxicity (Single Exposure): May cause respiratory tract irritation
(mucosal membranes) if misted.
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Latent Chemical Hazards

e Hydrolysis: Contact with moisture releases Isobutanol and Phosphorous Acid. In confined
spaces, this can lead to pressure buildup.

o Thermal Decomposition: Above 200°C, or in the presence of strong reducing agents, DIBP
may decompose to release Phosphine (PHs) (highly toxic/flammable) and phosphorus
oxides (POx).

Safe Handling & Storage Protocols

The following workflow ensures the integrity of the reagent and the safety of the operator.

Engineering Controls

 Inert Atmosphere: DIBP must be handled under nitrogen or argon. Oxygen and moisture
promote slow oxidation to the phosphate and hydrolysis, respectively.

¢ Ventilation: All transfers must occur within a certified chemical fume hood.

Personal Protective Equipment (PPE)[7]

e Gloves: Nitrile rubber (0.11 mm) is sufficient for splash protection. For prolonged
immersion/transfer, use Butyl rubber.

o Eye Protection: Chemical splash goggles are mandatory. Face shields are recommended
during bulk transfer (>1 L).

Storage Logic

o Temperature: Store at 2°C — 8°C (Refrigerator) or cool ambient (<15°C).

o Container: Keep in tightly closed glass or stainless steel containers. Do not store in standard
polyethylene for long periods due to potential permeation/leaching.

e Segregation: Store away from Strong Oxidizers (perchlorates, permanganates) and Strong
Bases (causes rapid hydrolysis/exotherm).

Handling Workflow Diagram
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The following DOT diagram illustrates the "Cradle-to-Grave" safe handling logic for DIBP.
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Figure 1: Safe handling lifecycle for Diisobutyl Phosphite, emphasizing moisture exclusion and
thermal control.

Reaction Safety: The Atherton-Todd Protocol

The most common application of DIBP is the Atherton-Todd reaction, where DIBP is converted
in situ to a dialkyl chlorophosphate using Carbon Tetrachloride (CCls) and a base. This reaction
presents specific safety challenges.

The Mechanism & Risks

o Deprotonation: Base removes the P-H proton.

o Chlorination: The anion attacks CCla, generating the reactive chlorophosphate and a CClz~
anion (which becomes CHCIs).

Critical Risk: The reaction is Exothermic. If DIBP is added too quickly to the base/CCla mixture,
a runaway exotherm can occur, potentially boiling the solvent (CCla or MeCN) and releasing
toxic vapors.

Validated Safety Protocol
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» Solvent Choice: While CCla is the classical reagent, it is a carcinogen. Modern protocols
often use CCla in catalytic amounts with a stoichiometric chlorine source, or alternative
halogenating agents like NCS (N-chlorosuccinimide) to avoid high toxicity.

o Temperature Control: Maintain reaction temperature between 0°C and 10°C during the
addition of DIBP.

o Order of Addition: Add the Base (e.g., Triethylamine) to the DIBP/Solvent mixture slowly, or
add DIBP to the Base/Solvent mixture dropwise. Never dump reagents rapidly.

Reagents:
DIBP + Amine + CCl4

low Addition (0°C)

Step 1: Deprotonation
(Exothermic)
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Figure 2: Process flow for the Atherton-Todd reaction showing critical temperature control
points.

Emergency Response
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Fire Fighting

e Media: Use Carbon Dioxide (COz2), Dry Chemical powder, or Alcohol-resistant foam.

e Do NOT Use: High-volume water jet. Water may spread the chemical and accelerate
hydrolysis, generating acid fumes.

e Combustion Products: Oxides of phosphorus (POx), Carbon oxides (CO, COz). Wear SCBA.

Accidental Release (Spill)

e Evacuate: Clear the area of non-essential personnel.
o PPE: Wear full face shield, lab coat, and butyl gloves.

o Containment: Absorb with inert material (vermiculite, dry sand, or earth). Do not use sawdust
(fire hazard).

o Disposal: Sweep up into a suitable, closed container. Hydrolyze carefully with a dilute
sodium hydroxide solution in a waste pail if per facility protocol, or dispose of as hazardous
organic waste.

First Aid

» Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses.
Seek immediate medical attention.

» Skin Contact: Wash with soap and plenty of water.[2] If irritation persists, seek medical aid.

¢ Ingestion: Do NOT induce vomiting. Rinse mouth with water. Call a Poison Control Center
immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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